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Compound of Interest

Compound Name: ARN14494

Cat. No.: B605579

Application Notes and Protocols for ARN14494

Audience: Researchers, scientists, and drug development professionals.
Introduction:

ARN14494 is a potent and selective inhibitor of serine palmitoyltransferase (SPT), the rate-
limiting enzyme in the de novo ceramide synthesis pathway.[1][2] With an IC50 value of 27.3
nM, ARN14494 effectively blocks the synthesis of long-chain ceramides and dihydroceramides.
[3][4][5] This inhibitory action confers neuroprotective, anti-inflammatory, and anti-apoptotic
properties, making ARN14494 a valuable tool for research in areas such as Alzheimer's
disease and other neurodegenerative disorders.[1][2][5][6] In cell culture experiments,
ARN14494 has been shown to prevent the production of pro-inflammatory cytokines like TNFa
and IL1[3, as well as enzymes associated with oxidative stress such as INOS and COX-2 in
astrocytes.[1][2][3]

Chemical Properties:

A summary of the key chemical properties of ARN14494 is provided in the table below.
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Property Value

Molecular Weight 424.55 g/mol

Formula C24H32N403

CAS Number 1037834-43-7

Purity >98% (HPLC)

Appearance Solid powder

Storage Short-term (days to weeks) at 0-4°C, Long-term

(months to years) at -20°C.[4]

Solubility Data:

The solubility of ARN14494 in common laboratory solvents is crucial for the preparation of

stock solutions.

Maximum Concentration

Maximum Concentration

Solvent

(mg/mL) (mM)
DMSO 2.12 5
Ethanol 21.23 50

Experimental Protocols

1. Preparation of ARN14494 Stock Solutions:

This protocol details the steps for preparing a 10 mM stock solution of ARN14494 in DMSO.

Materials:

e ARN14494 powder

» Dimethyl sulfoxide (DMSO), sterile, cell culture grade

» Sterile microcentrifuge tubes

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.medkoo.com/products/33840
https://www.benchchem.com/product/b605579?utm_src=pdf-body
https://www.benchchem.com/product/b605579?utm_src=pdf-body
https://www.benchchem.com/product/b605579?utm_src=pdf-body
https://www.benchchem.com/product/b605579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e \ortex mixer

o Calibrated micropipettes

Procedure:

o Calculate the required mass of ARN14494.

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 424.55 g/mol = 4.2455 mg

o Weighing ARN14494:

o Carefully weigh out 4.25 mg of ARN14494 powder and transfer it to a sterile
microcentrifuge tube.

 Dissolving in DMSO:

o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the ARN14494 powder.

e Mixing:

o Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary.

 Sterilization (Optional):

o If required for the specific cell culture application, the stock solution can be sterilized by
filtering through a 0.22 um syringe filter.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term use.
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Stock Solution Preparation Calculator:

The following table provides the required mass of ARN14494 for different stock solution
concentrations and volumes.

Desired Concentration

Volume (mL) Mass of ARN14494 (mg)

(mM)

1 1 0.425

5 1 2.123

10 1 4.246

1 5 2.123

5 5 10.613

10 5 21.228

2. Use of ARN14494 in Cell Culture:

This protocol provides a general guideline for treating cells with ARN14494. The optimal
concentration and treatment time should be determined empirically for each cell line and
experimental condition.

Materials:

e Cultured cells in appropriate growth medium

¢ ARN14494 stock solution (e.g., 10 mM in DMSO)
» Sterile, pyrogen-free cell culture medium
Procedure:

e Thaw the ARN14494 stock solution:

o Thaw an aliquot of the stock solution at room temperature.
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e Prepare the working solution:

o Dilute the stock solution to the desired final concentration in fresh cell culture medium. For
example, to prepare a 10 uM working solution from a 10 mM stock, perform a 1:1000
dilution (e.g., add 1 pL of 10 mM stock to 999 uL of medium).

o Itis recommended to prepare the working solution fresh for each experiment.
o Treat the cells:

o Remove the existing medium from the cultured cells and replace it with the medium
containing the desired concentration of ARN14494.

o Avehicle control (medium with the same concentration of DMSO used for the highest drug

concentration) should be included in parallel.
e Incubation:
o Incubate the cells for the desired period (e.g., 24 hours).
o Downstream Analysis:

o After incubation, proceed with the planned downstream assays (e.g., cell viability assays,
protein expression analysis, cytokine measurements).

Visualizations

Signaling Pathway of ARN14494 Action:
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Caption: Mechanism of ARN14494 as a serine palmitoyltransferase inhibitor.

Experimental Workflow for ARN14494 Stock Solution Preparation:
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Caption: Workflow for preparing ARN14494 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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